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Compound of Interest

Compound Name:
4-Chloro-2-

(tributylstannyl)pyrimidine

CAS No.: 155191-66-5

Cat. No.: B2928860

Get Quote

Executive Safety Summary
4-Chloro-2-(tributylstannyl)pyrimidine is a high-value intermediate often utilized in Stille

cross-coupling reactions.[1] While chemically potent, it presents a dual-threat hazard profile:

acute mammalian toxicity (neurotoxic/immunotoxic) and severe environmental persistence

(marine pollutant).[1]

Core Directive: This compound must NEVER enter standard aqueous waste streams or

general trash.[1] All handling requires strict segregation of waste streams to prevent the

release of tributyltin (TBT) derivatives into the environment, where they act as potent endocrine

disruptors even at nanogram/liter concentrations.

Hazard Profile & Properties
Understanding the "Why" behind the safety protocols is essential for compliance. The tributyltin

moiety is lipophilic, allowing it to easily penetrate nitrile gloves and biological membranes.
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Property Data / Classification Operational Implication

CAS Number 1204580-71-1
Verification ID for waste

manifests.[1]

Signal Word DANGER
Requires immediate attention.

[1][2]

Acute Toxicity H301 (Oral), H312 (Dermal)
Fatal if swallowed; harmful in

contact with skin.[1]

Target Organs
H372 (Nervous System,

Immune)

Chronic exposure causes

organ damage.[1]

Environmental H410 (Marine Pollutant)
Very toxic to aquatic life with

long-lasting effects.[1]

Reactivity Moisture Sensitive
Hydrolyzes to form toxic

tributyltin oxides/chlorides.[1]

Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient for direct handling of organotins due to permeation

risks.[1]

Respiratory: Work strictly within a certified chemical fume hood.[1]

Dermal (Hands):

Standard Handling:Double-gloving is mandatory.[1] Inner layer: Laminate film (e.g., Silver

Shield™) or heavy-gauge Nitrile (minimum 5 mil).[1] Outer layer: Standard Nitrile (for

dexterity).[1][3]

Rationale: Organotins can permeate standard disposable nitrile gloves in minutes.[1]

Ocular: Chemical splash goggles.[1] Face shield recommended if dispensing large volumes

(>100 mL).[1]

Waste Disposal Protocol
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This section details the segregation logic required to prevent regulatory violations (RCRA/EPA)

and environmental contamination.

A. Solid Waste (Contaminated Debris)[1]
Items: Weigh boats, pipettes, silica gel from columns, drying agents (MgSO4), and paper

towels.[1]

Protocol:

Do NOT place in the general "Biohazard" or "General Lab Trash" bins.[1]

Collect in a dedicated wide-mouth jar or heavy-duty bag labeled: "Hazardous Waste: Solid

Organotin Debris (Toxic)."[1]

Seal and tag for incineration.[1]

B. Liquid Waste (Reaction Mixtures & Mother Liquors)
Crucial Rule: Do not mix with general "Halogenated" or "Non-Halogenated" solvent waste

unless explicitly permitted by your waste contractor.[1] Organometallics often require a

separate incineration pathway.[1]

Segregation: Establish a specific waste container labeled "Organometallic Waste (Contains

Tributyltin)."[1]

Composition: This stream will contain the reaction solvents (DMF, THF, Toluene) mixed with

the tin byproducts.

Labeling: Ensure the label explicitly lists "Tributyltin" to alert downstream waste handlers of

the heavy metal content.

C. Waste Segregation Logic Flow
The following diagram illustrates the decision-making process for segregating waste streams

generated during Stille couplings.
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Reaction/Workup Waste

Is the waste Solid or Liquid?

Liquid Waste

Liquid

Solid Waste
(Silica, Celite, Paper)

Solid

Contains Tin (Sn)?
(Reagents, Solvents, Washings)

General Organic Waste
(Halogenated/Non-Halogenated)

No (Extraction Aqueous Phase*)

Organometallic Waste Stream
(Label: Contains Tributyltin)

Yes (Reaction Mixture)

Contaminated with Tin?

General Lab Trash
(Safe)

No

Hazardous Solid Waste
(Tag: Toxic/Heavy Metal)

Yes

Click to download full resolution via product page

Figure 1: Decision tree for segregating organotin waste streams. Note that aqueous extraction

layers may still contain trace tin and should often be treated as hazardous liquid waste to be

safe.

Decontamination of Glassware
Organotin residues adhere strongly to glass surfaces.[1] A simple soap wash is insufficient and

poses a risk to the next user.

The "Triple-Rinse & Oxidize" Method:

Pre-Rinse (Solvent):
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Rinse the flask 3x with Acetone or Dichloromethane.

Disposal: Pour these rinses into the Organometallic Waste container (NOT the sink).

Decontamination Soak (Oxidation):

Prepare a bath of 10% Sodium Hypochlorite (Bleach) or an ethanolic potassium hydroxide

(KOH) base bath.[1]

Soak glassware for >12 hours.[1]

Mechanism:[1][4][5][6] This helps cleave the Sn-C bonds or oxidize the organic ligands,

rendering the tin more inorganic and less lipophilic/toxic.

Final Wash:

Remove from bath, rinse with water, then wash with Alconox/detergent as normal.[1]

Emergency Spill Response
In the event of a spill, immediate containment is critical to prevent volatility and spread.

Spill Detected 1. Alert & Evacuate
(If >100mL or outside hood)

2. Don PPE
(Double Gloves, Goggles, Lab Coat)

3. Containment
Cover with Absorbent Pads/Vermiculite

4. Collection
Scoop into sealable jar

5. Labeling
'Hazardous Waste: Organotin Spill Debris'

6. Decon Area
Scrub with soap/water

Click to download full resolution via product page

Figure 2: Step-by-step spill response workflow. Speed and containment are the priorities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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